Cas no 477871-08-2 (4-{4-(E)-2-Cyano-3-methoxy-3-oxo-1-propenyl-2-pyrimidinyl}phenyl 2-thiophenecarboxylate)

• Product Name: 4-{4-(E)-2-Cyano-3-methoxy-3-oxo-1-propenyl-2-pyrimidinyl}phenyl 2-thiophenecarboxylate
• CAS No: 477871-08-2
• MDL: MFCD02185971
• CID: 4652812
• Update Time: 2025-10-24

4-{4-(E)-2-Cyano-3-methoxy-3-oxo-1-propenyl-2-pyrimidinyl}phenyl 2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-{4-(E)-2-Cyano-3-methoxy-3-oxo-1-propenyl-2-pyrimidinyl}phenyl 2-thiophenecarboxylate

• MDL： MFCD02185971

Additional information on 4-{4-(E)-2-Cyano-3-methoxy-3-oxo-1-propenyl-2-pyrimidinyl}phenyl 2-thiophenecarboxylate

Introduction to 4-{4-(E)-2-Cyano-3-methoxy-3-oxo-1-propenyl-2-pyrimidinyl}phenyl 2-thiophenecarboxylate (CAS No. 477871-08-2)

4-{4-(E)-2-Cyano-3-methoxy-3-oxo-1-propenyl-2-pyrimidinyl}phenyl 2-thiophenecarboxylate, a compound with the CAS number 477871-08-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in various biological and chemical applications. The intricate structure of this molecule, featuring a phenyl ring linked to a thiophene moiety through an ester bond, combined with a pyrimidine core, makes it a subject of intense interest for researchers.

The synthesis and characterization of this compound have been areas of focus for scientists aiming to develop novel therapeutic agents. The presence of multiple functional groups, including a cyano group, a methoxy group, and an allenyl moiety, contributes to its unique chemical properties. These features not only influence its reactivity but also its potential biological activity. The E-configuration of the allenyl group and the electron-withdrawing nature of the cyano group enhance its interaction with biological targets, making it a promising candidate for drug discovery.

In recent years, there has been growing interest in the development of heterocyclic compounds for medicinal applications. Heterocycles, such as those found in 4-{4-(E)-2-Cyano-3-methoxy-3-oxo-1-propenyl-2-pyrimidinyl}phenyl 2-thiophenecarboxylate, are known for their ability to mimic natural products and exhibit diverse biological activities. The pyrimidine ring, in particular, is a cornerstone in medicinal chemistry due to its presence in numerous bioactive molecules, including nucleoside analogs and anticancer agents.

The phenyl-thiophene conjugate in this compound not only adds to its structural complexity but also opens up possibilities for further derivatization and optimization. Such structural motifs are frequently explored in the design of molecules with enhanced pharmacological properties. The ester linkage between the phenyl and thiophene rings provides a versatile platform for chemical modifications, allowing researchers to fine-tune the compound's characteristics for specific applications.

One of the most compelling aspects of 4-{4-(E)-2-Cyano-3-methoxy-3-oxo-1-propenyl-2-pyrimidinyl}phenyl 2-thiophenecarboxylate is its potential as a scaffold for developing new drugs. The combination of electronic and steric effects arising from its various substituents makes it an ideal candidate for exploring novel pharmacophores. Researchers have been leveraging computational methods and high-throughput screening techniques to identify potential therapeutic targets for this compound.

The cyano group, while electron-withdrawing, also serves as a handle for further functionalization. It can be reduced to an amine or converted into other functional groups through various chemical transformations. This flexibility is crucial in medicinal chemistry, where subtle changes in molecular structure can lead to significant differences in biological activity. The methoxy group similarly contributes to the compound's electronic properties and can be modified to alter its interactions with biological targets.

The allenyl moiety is particularly interesting due to its strained three-membered ring structure. This strain can be exploited to enhance the reactivity of the molecule, making it more susceptible to various chemical reactions. Additionally, the allenyl group can participate in π-stacking interactions with other biomolecules, which could be leveraged for designing molecules with specific binding properties.

In recent studies, compounds similar to 4-{4-(E)-2-Cyano-3-methoxy-3-oxo-1-propenyl-2-pyrimidinyl}phenyl 2-thiophenecarboxylate have shown promise in various therapeutic areas. For instance, derivatives of pyrimidine-thiophene conjugates have been investigated for their antimicrobial and anticancer properties. The structural features of these compounds allow them to interact with enzymes and receptors involved in disease pathways, offering potential therapeutic benefits.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule. These methods allow for the efficient formation of carbon-carbon bonds between the various heterocyclic units.

The characterization of 4-{4-(E)-2-Cyano-3-methoxy-3-oxo-1-propenyl-2-pyrimidinyl}phenyl 2-thiophenecarboxylate has been carried out using state-of-the-art analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy has been instrumental in elucidating its molecular structure, while mass spectrometry has confirmed its molecular weight and fragmentation patterns. X-ray crystallography has also been used to determine the precise three-dimensional arrangement of atoms within the molecule.

The biological evaluation of this compound has revealed several interesting findings. In vitro assays have shown that it exhibits moderate activity against certain bacterial strains, suggesting potential applications in antibiotic development. Additionally, preliminary studies indicate that it may interact with cellular pathways involved in cancer progression, making it a candidate for further investigation as an anticancer agent.

The development of new drugs often involves optimizing existing structures to improve their efficacy and safety profiles. In the case of 4-{4-(E)-2-Cyano-3-methoxy-3-oxyo1-propenly}-pyrimidinylethynelphenethylcarbamate (CAS No:47787108), researchers are exploring ways to enhance its bioavailability and reduce potential side effects. This may involve modifications such as changing substituents on the pyrimidine ring or altering the ester linkage.

The future prospects for this compound are promising given its unique structural features and demonstrated biological activity. Further research is needed to fully understand its mechanism of action and explore its potential applications across different therapeutic areas. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible benefits for patients.